Cas no 2060042-71-7 (3-(2-methoxyphenyl)-1,2-oxazole-5-sulfonyl chloride)

• Product Name: 3-(2-methoxyphenyl)-1,2-oxazole-5-sulfonyl chloride
• CAS No: 2060042-71-7
• MF: C₁₀H₈ClNO₄S
• MW: 273.692820549011
• MDL: MFCD30476942
• CID: 5193302
• PubChem ID: 125426467
• Update Time: 2025-06-14

3-(2-methoxyphenyl)-1,2-oxazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• CID 125426467
• 5-Isoxazolesulfonyl chloride, 3-(2-methoxyphenyl)-
• 3-(2-methoxyphenyl)-1,2-oxazole-5-sulfonyl chloride

• MDL： MFCD30476942
• Inchi： 1S/C10H8ClNO4S/c1-15-9-5-3-2-4-7(9)8-6-10(16-12-8)17(11,13)14/h2-6H,1H3
• InChI Key： XDFYUQDHEQPKPE-UHFFFAOYSA-N
• SMILES： O1C(S(Cl)(=O)=O)=CC(C2=CC=CC=C2OC)=N1

Experimental Properties

• Density: 1.429±0.06 g/cm3(Predicted)
• Boiling Point: 417.3±35.0 °C(Predicted)
• pka: -8.69±0.50(Predicted)

Additional information on 3-(2-methoxyphenyl)-1,2-oxazole-5-sulfonyl chloride

Comprehensive Overview of 3-(2-Methoxyphenyl)-1,2-Oxazole-5-Sulfonyl Chloride (CAS No. 2060042-71-7)

3-(2-Methoxyphenyl)-1,2-oxazole-5-sulfonyl chloride (CAS No. 2060042-71-7) is a specialized sulfonyl chloride derivative widely utilized in organic synthesis and pharmaceutical research. This compound belongs to the oxazole sulfonyl chloride family, known for its reactivity and versatility in constructing complex molecular architectures. Its unique structure, featuring a methoxyphenyl group and a reactive sulfonyl chloride moiety, makes it a valuable intermediate for designing bioactive molecules, including heterocyclic compounds and small-molecule inhibitors.

In recent years, the demand for 3-(2-methoxyphenyl)-1,2-oxazole-5-sulfonyl chloride has surged due to its applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its role as a building block for synthesizing targeted therapies, such as kinase inhibitors and anti-inflammatory agents. The compound's CAS number 2060042-71-7 is frequently searched in scientific databases, reflecting its growing importance in high-throughput screening and structure-activity relationship (SAR) studies.

One of the key advantages of 3-(2-methoxyphenyl)-1,2-oxazole-5-sulfonyl chloride is its compatibility with cross-coupling reactions and nucleophilic substitutions. This reactivity enables the introduction of diverse functional groups, making it a preferred choice for combinatorial chemistry and library synthesis. Additionally, its methoxy-substituted aromatic ring enhances solubility and bioavailability, which are critical factors in lead optimization.

The compound's relevance extends to agrochemical research, where it serves as a precursor for developing crop protection agents. Its oxazole core is known to exhibit herbicidal and fungicidal properties, aligning with the industry's focus on sustainable agriculture. Environmental scientists also explore its derivatives for green chemistry applications, emphasizing atom economy and reduced waste generation.

From a synthetic methodology perspective, CAS No. 2060042-71-7 is often discussed in the context of microwave-assisted synthesis and flow chemistry. These modern techniques improve yield and purity while reducing reaction times, addressing the need for cost-effective and scalable processes. Laboratories worldwide prioritize this compound for high-efficiency transformations, particularly in multistep syntheses.

Quality control of 3-(2-methoxyphenyl)-1,2-oxazole-5-sulfonyl chloride involves rigorous analytical validation, including HPLC, NMR, and mass spectrometry. Purity standards (>98%) are essential for reproducible results in biological assays, a topic frequently queried in scientific forums. Suppliers often highlight its storage conditions (e.g., moisture-sensitive, under inert gas) to ensure stability, a detail critical for long-term research projects.

Emerging trends in computational chemistry have further elevated interest in this compound. Molecular docking studies leverage its structural features to predict interactions with enzyme active sites, accelerating virtual screening campaigns. This aligns with the broader shift toward AI-driven drug design, where CAS 2060042-71-7 is cataloged in cheminformatics databases for machine learning applications.

In summary, 3-(2-methoxyphenyl)-1,2-oxazole-5-sulfonyl chloride (CAS No. 2060042-71-7) is a cornerstone in modern synthetic chemistry, bridging gaps between academic research and industrial innovation. Its multifaceted applications—from pharmaceutical intermediates to agrochemical precursors—underscore its value in addressing global challenges in healthcare and sustainability.